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Compound of Interest

Compound Name: trans-5-Decen-1-ol

Cat. No.: B107414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trans-5-Decen-1-ol is a linear unsaturated alcohol that possesses a unique and sought-after

olfactory profile, making it a valuable ingredient in the fragrance industry.[1] Its scent is

characterized as a complex blend of waxy, floral, and rosy notes.[1][2] This profile allows it to

impart a natural, fresh, and subtly rich quality to a variety of fragrance compositions. Beyond its

use in fine fragrances, it also finds application in a range of scented consumer products. This

document provides detailed application notes and experimental protocols for the effective use

of trans-5-Decen-1-ol in fragrance formulation, intended for a scientific audience.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of trans-5-Decen-1-ol is
essential for its effective application in fragrance formulations. These properties influence its

volatility, solubility, and stability within a product matrix.
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Property Value Source

Molecular Formula C₁₀H₂₀O [3]

Molecular Weight 156.27 g/mol

Appearance Colorless to pale yellow liquid [2]

Odor Profile Waxy, floral, rose [2]

Boiling Point 113-118 °C at 11 mmHg [4]

Vapor Pressure 0.0173 mmHg at 25 °C

Flash Point 62 °C (143.6 °F) - closed cup [4]

Refractive Index n20/D 1.452 (lit.) [4]

Solubility Soluble in alcohol [2]

Olfactory Profile and Application in Fragrance
Formulation
The distinct waxy-floral character of trans-5-Decen-1-ol makes it a versatile ingredient for

achieving specific olfactory effects.

Olfactory Description
Primary Notes: Waxy, fatty.

Secondary Notes: Floral, rosy.[2]

Nuances: Green, slightly citrusy.

The waxy aspect provides a diffusive and substantive quality, reminiscent of natural flower

petals, while the floral and rosy notes contribute to its use in creating realistic and abstract floral

accords.

Applications in Fragrance Types
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Trans-5-Decen-1-ol is particularly effective in, but not limited to, the following fragrance

families:

Floral: Enhances the naturalness and complexity of rose, lily of the valley, and other white

floral compositions. It can be used to build a more authentic and less synthetic-smelling floral

bouquet.

Green: The subtle green nuances of trans-5-Decen-1-ol can complement and lift green and

leafy accords, adding a dewy and fresh quality.

Fruity: In combination with fruity notes, it can provide a balancing effect, preventing the

composition from becoming overly sweet and adding a sophisticated, ripe fruit skin

character.

Aldehydic: Its waxy character can soften the sharpness of aldehydes, creating a smoother

and more integrated aldehydic-floral fragrance.

Blending Recommendations
Trans-5-Decen-1-ol blends well with a variety of fragrance raw materials. The following table

provides some suggested combinations to achieve specific effects.
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Blending Material Olfactory Effect

Rose Ketones (e.g., Damascones, Ionones)
Creates a fuller, more natural, and multi-faceted

rose accord.[5][6][7]

Hydroxycitronellal, Lilial, Lyral

Builds a classic lily of the valley (muguet)

fragrance, with trans-5-Decen-1-ol adding a

natural, dewy petal texture.[4][8]

Leaf Alcohol (cis-3-Hexenol)
Enhances the green, fresh top notes of a

fragrance, creating a "just-cut-stem" effect.

Citrus Oils (e.g., Bergamot, Lemon)
Adds a waxy, peely complexity to the top notes,

extending the initial freshness.

Hedione (Methyl Dihydrojasmonate)
Creates a diffusive and radiant floral heart, with

the waxy note providing a naturalistic texture.

Iso E Super
The combination can result in a modern, clean,

and diffusive floral-woody composition.

Benzyl Acetate

In jasmine accords, it can enhance the fruity and

floral facets while adding a touch of natural

waxiness.[4]

Recommended Usage Levels: The concentration of trans-5-Decen-1-ol in a fragrance

concentrate can vary significantly depending on the desired effect. A starting point for

evaluation is typically between 0.1% and 2.0%.

Experimental Protocols
Protocol for Sensory Evaluation
This protocol outlines a method for the sensory evaluation of trans-5-Decen-1-ol by a trained

panel to characterize its odor profile and intensity.

Objective: To systematically describe the olfactory characteristics of trans-5-Decen-1-ol.

Materials:

Trans-5-Decen-1-ol (high purity, >97%)
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Odorless solvent (e.g., Diethyl Phthalate or Ethanol)

Glass beakers and stirring rods

Volumetric flasks

Pipettes

Standard fragrance blotters (smelling strips)

A panel of at least 5 trained sensory assessors

Odor-free evaluation booths

Procedure:

Sample Preparation: Prepare a 10% solution of trans-5-Decen-1-ol in the chosen solvent.

Further dilutions (e.g., 5% and 1%) should also be prepared to evaluate the odor at different

intensities.

Blotter Preparation: Dip the fragrance blotters into the solutions, ensuring they are saturated

to a consistent level (approximately 1 cm). Allow the solvent to evaporate for a few seconds.

Evaluation: Present the coded blotters to the panelists in the evaluation booths. Panelists

should evaluate the odor at different time intervals (top note: immediately, middle note: after

15 minutes, base note: after 1 hour) and record their descriptions.

Data Collection: Use a standardized questionnaire for panelists to rate the intensity of

different odor descriptors (e.g., waxy, floral, rose, green, fatty) on a scale (e.g., 1 to 9, where

1 is not perceptible and 9 is extremely strong).

Data Analysis: Analyze the data to create an odor profile and a spider web chart illustrating

the perceived characteristics of trans-5-Decen-1-ol.

Protocol for Stability Testing in a Cosmetic Base
This protocol describes a method to assess the stability of trans-5-Decen-1-ol in a simple

cosmetic emulsion.
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Objective: To evaluate the chemical and physical stability of trans-5-Decen-1-ol in a

representative cosmetic formulation.

Materials:

Trans-5-Decen-1-ol

Simple oil-in-water (O/W) cream base (without fragrance)

Glass jars with airtight lids

Oven/incubator set to 40°C

Refrigerator set to 4°C

Control sample of the cream base

Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

Formulation: Incorporate trans-5-Decen-1-ol into the cream base at a concentration of 0.5%

(w/w). Ensure thorough mixing for homogeneity.

Storage Conditions:

Store one set of samples (formulation and control) at room temperature (approx. 25°C).

Store a second set under accelerated conditions at 40°C.

Store a third set under cold conditions at 4°C.

Evaluation Intervals: Evaluate the samples at baseline (T=0) and then at regular intervals

(e.g., 1 week, 4 weeks, 8 weeks, 12 weeks).

Physical Stability Assessment:

Organoleptic Properties: Visually inspect for any changes in color, clarity, and signs of

phase separation.
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Odor: Smell the samples to detect any changes in the fragrance profile, which might

indicate degradation.

pH Measurement: Measure the pH of the emulsion at each interval.

Viscosity Measurement: Measure the viscosity to check for any changes in the emulsion's

consistency.

Chemical Stability Assessment (GC-MS Analysis):

At each interval, extract the fragrance from a sample of the cream using a suitable solvent

(e.g., hexane).

Analyze the extract using GC-MS to quantify the concentration of trans-5-Decen-1-ol.

Compare the concentration to the baseline to determine the percentage of degradation.

Safety and Toxicology
While trans-5-Decen-1-ol is generally considered safe for use in fragrance applications, it is

crucial to adhere to good laboratory practices and be aware of its potential toxicological profile.

Dermal Irritation and Sensitization: Unsaturated alcohols can have a potential for skin

sensitization, which may be influenced by oxidation products.[9][10] It is recommended to

conduct a risk assessment for dermal sensitization, potentially using in vitro methods, before

incorporation into cosmetic products intended for skin contact.[11][12]

Handling Precautions: Wear appropriate personal protective equipment (PPE), including

safety glasses and gloves, when handling the neat material.[4] Work in a well-ventilated

area.

Diagrams
Generalized Olfactory Signal Transduction Pathway
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Caption: Generalized olfactory signal transduction cascade initiated by an odorant molecule.

Experimental Workflow for Fragrance Formulation and
Evaluation
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Caption: A typical workflow for the development and evaluation of a fragrance formulation.
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Logical Relationships in the Application of Trans-5-
Decen-1-ol

Core Properties

Fragrance Applications Formulation Considerations
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Caption: Logical relationships between the properties and applications of trans-5-Decen-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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